2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone

• Molecular Formula: C30H20O2S2
• Molecular Weight: 476.6 g/mol
• IUPAC Name: 2-[4-(2-oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone
• InChI: InChI=1S/C30H20O2S2/c31-27(23-17-9-3-10-18-23)25(21-13-5-1-6-14-21)29-33-30(34-29)26(22-15-7-2-8-16-22)28(32)24-19-11-4-12-20-24/h1-20H
• InChI Key: ZMLRFVBKPIOJKY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=C2SC(=C(C3=CC=CC=C3)C(=O)C4=CC=CC=C4)S2)C(=O)C5=CC=CC=C5

Description

2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone, also known as DDE, is a synthetic organic compound that has been widely studied for its potential applications in scientific research. DDE is a member of the diphenylbutadiene family of compounds, which are known to exhibit a range of interesting and useful properties. In

Mechanism of Action

The mechanism of action of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone is not well-understood, but it is believed to involve the interaction of the compound with metal ions. 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone is thought to form a complex with metal ions, which results in the activation of the compound's fluorescence. The exact nature of this interaction is still the subject of ongoing research.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone are not well-understood, but preliminary studies have suggested that the compound may have some interesting properties. For example, 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone has been shown to exhibit antioxidant activity in vitro, which suggests that it may have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone is its fluorescent properties, which make it a potentially useful tool for the detection and quantification of metal ions. However, there are also some limitations to the use of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone in lab experiments. For example, the compound's fluorescence is sensitive to pH and temperature, which can make it difficult to use in certain experimental conditions.

Future Directions

There are many potential future directions for research on 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone. One promising area of research involves the development of new fluorescent probes based on the structure of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone. These probes could be designed to exhibit enhanced fluorescence properties, increased selectivity for specific metal ions, and improved stability under different experimental conditions. Another area of research involves the use of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone as a potential therapeutic agent for the treatment of oxidative stress-related diseases. Further studies are needed to fully understand the biochemical and physiological effects of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone involves the reaction of 2,4-diphenyl-1,3-dithietane with acetylacetone in the presence of a strong base such as sodium hydride. The resulting product is a yellow crystalline solid with a melting point of 196-197°C. The synthesis of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone has been well-documented in the literature and is considered to be a relatively straightforward process.

Scientific Research Applications

2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone has been widely studied for its potential applications in scientific research. One of the most promising areas of research involves the use of 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone as a fluorescent probe for the detection of metal ions. 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone has been shown to exhibit strong fluorescence in the presence of certain metal ions, including copper, zinc, and mercury. This property makes 2-[4-(2-Oxo-1,2-diphenylethylidene)-1,3-dithietan-2-ylidene]-1,2-diphenylethanone a potentially useful tool for the detection and quantification of metal ions in biological and environmental samples.